![molecular formula C11H9F2NO2 B067820 ethyl 4,5-difluoro-1H-indole-2-carboxylate CAS No. 194870-66-1](/img/structure/B67820.png)
ethyl 4,5-difluoro-1H-indole-2-carboxylate
Overview
Description
Ethyl 4,5-difluoro-1H-indole-2-carboxylate is a compound that belongs to the class of organic compounds known as indoles and derivatives. These are organic compounds containing an indole moiety, which consists of a pyrrole ring fused to a benzene ring.
Synthesis Analysis
The synthesis of indole derivatives like this compound typically involves palladium-catalyzed coupling reactions. These reactions can produce a variety of substituted indoles with good to excellent yields (Rossi et al., 2006). Another approach is the acylation of ethyl indole-2-carboxylates using various carboxylic acids (Murakami et al., 1985).
Molecular Structure Analysis
The molecular structure of indole derivatives is characterized by a planar aromatic ring system. Specific structural analysis of such compounds, including this compound, often involves X-ray diffraction techniques (Hu et al., 2018).
Chemical Reactions and Properties
Indole derivatives undergo a variety of chemical reactions, including acylation, which is the process of adding an acyl group to a compound. The acylation of ethyl indole-2-carboxylates leads to the formation of ethyl 3-acylindole-2-carboxylates, showcasing the compound's reactive nature (Murakami et al., 1988).
Scientific Research Applications
Synthetic Approaches : Silvestri et al. (2004) explored synthetic approaches to ethyl 4,5-difluoroindole-2-carboxylate. They investigated the Fischer indole synthesis and the reaction of lithiated N-BOC-3,4-difluoro-2-methylaniline with diethyl oxalate or ethyl bromopyruvate, leading to a simple preparation method for this compound (Silvestri, Artico, Regina, & Martino, 2004).
Acylation Studies : Murakami et al. (1985) researched the reaction of ethyl indole-2-carboxylate with carboxylic acids, yielding ethyl 3-acylindole-2-carboxylates. They found that strongly acidic and nitrogen-containing carboxylic acids were poor acylating agents (Murakami et al., 1985).
Friedel-Crafts Acylation : Tani et al. (1990) conducted studies on the Friedel-Crafts acylation of ethyl 1H-indole-2-carboxylate. They focused on regioselectivity in the acylation of indoles, finding that acylation can occur at various positions on the indole nucleus (Tani et al., 1990).
Indole Derivative Synthesis : Pete et al. (2003) prepared new intermediates, ethyl 5-formyl-1H-indole-2-carboxylates, from 2-ethoxycarbonyl-1H-indole-5-methanesulfonic acids. This synthesis involved multiple steps including elimination, hydrolysis, and oxidation (Pete, Parlagh, & Tőke, 2003).
Photochemical Studies : Ikeda et al. (1977) investigated the photochemistry of ethyl 4-substituted 2-cyano-1,2-dihydroquinoline-1-carboxylates, leading to the synthesis of cycloprop[b]indoles. Their research highlighted the stereochemistry and photophysical behavior of these compounds (Ikeda, Matsugashita, Tabusa, & Tamura, 1977).
Mechanism of Action
Target of Action
Ethyl 4,5-difluoro-1H-indole-2-carboxylate is a derivative of indole, a heterocyclic compound that has been found in many important synthetic drug molecules . Indole derivatives have been shown to bind with high affinity to multiple receptors, making them useful in the development of new derivatives . .
Mode of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives interact with their targets in a way that modulates these biological processes.
Biochemical Pathways
Indole derivatives have been associated with a wide range of biological activities, suggesting that they may impact multiple biochemical pathways .
Result of Action
Indole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
ethyl 4,5-difluoro-1H-indole-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F2NO2/c1-2-16-11(15)9-5-6-8(14-9)4-3-7(12)10(6)13/h3-5,14H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKPIGDPELRNWBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(N1)C=CC(=C2F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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